Cas no 453565-84-9 (methyl 3-cyano-5-(methoxymethyl)benzoate)

• Product Name: methyl 3-cyano-5-(methoxymethyl)benzoate
• CAS No: 453565-84-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 2147296
• PubChem ID: 21942603
• Update Time: 2025-04-21

methyl 3-cyano-5-(methoxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyano-5-(methoxymethyl)benzoate
• SCHEMBL4652881
• 453565-84-9
• WCQQTAZPFPQSLX-UHFFFAOYSA-N
• DB-343324
• 3-Cyano-5-methoxymethyl-benzoic acid methyl ester

• Inchi： 1S/C11H11NO3/c1-14-7-9-3-8(6-12)4-10(5-9)11(13)15-2/h3-5H,7H2,1-2H3
• InChI Key： WCQQTAZPFPQSLX-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C#N)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.3Ų